Cas no 59868-86-9 (4-Nitrophenyl 2-Acetamido-4,6-O-methoxybenzylidene-2-deoxy-a-D-galactopyranoside)

4-Nitrophenyl 2-Acetamido-4,6-O-methoxybenzylidene-2-deoxy-α-D-galactopyranoside is a specialized glycoside derivative used in carbohydrate chemistry and enzymatic studies. Its key structural features include a 4-nitrophenyl aglycone, which facilitates spectrophotometric detection, and a 2-acetamido-2-deoxy-α-D-galactopyranose moiety, making it relevant for research on glycosidases and glycosyltransferases. The 4,6-O-methoxybenzylidene protecting group enhances stability and selectivity during synthetic modifications. This compound is particularly valuable for investigating substrate specificity, enzyme kinetics, and glycosylation mechanisms. Its well-defined structure and functional groups make it a useful tool for probing carbohydrate-active enzymes and developing glycosylation methodologies. Suitable for controlled reactions, it offers researchers a reliable substrate for mechanistic and synthetic applications.
4-Nitrophenyl 2-Acetamido-4,6-O-methoxybenzylidene-2-deoxy-a-D-galactopyranoside structure
59868-86-9 structure
Product Name:4-Nitrophenyl 2-Acetamido-4,6-O-methoxybenzylidene-2-deoxy-a-D-galactopyranoside
CAS No:59868-86-9
MF:C22H24N2O9
MW:460.433966636658
CID:950788
PubChem ID:14159439
Update Time:2025-05-28

4-Nitrophenyl 2-Acetamido-4,6-O-methoxybenzylidene-2-deoxy-a-D-galactopyranoside Chemical and Physical Properties

Names and Identifiers

    • 4-Nitrophenyl2-acetamido-2-deoxy-4,6-O-p-methoxybenzylidene-a-D-galactopyranoside
    • 4-Nitrophenyl 2-Acetamido-4,6-O-methoxybenzylidene-2-deoxy-α-D-galactopyranoside
    • 4-Nitrophenyl 2-Acet
    • 4-NITROPHENYL 2-ACETAMIDO-4,6-O-METHOXYBENZYLIDENE-2-DEOXY-A-D-GALACTOPYRANOSIDE
    • N-[(4aR,6R,7R,8R,8aR)-8-hydroxy-2-(4-methoxyphenyl)-6-(4-nitrophenoxy)-4,4a,6,7,8,8a-hexahydropyrano[3,2-d][1,3]dioxin-7-yl]acetamide
    • 59868-86-9
    • 4-Nitrophenyl 2-Acetamido-4,6-O-methoxybenzylidene-2-deoxy-?-D-galactopyranoside
    • 4-Nitrophenyl 2-acetamido-2-deoxy-4,6-O-p-methoxybenzylidene-a-D-galactopyranoside
    • 4-Nitrophenyl 2-Acetamido-4,6-O-methoxybenzylidene-2-deoxy-
    • 4-NITROPHENYL 2-ACETAMIDO-4,6-O-METHOXYBENZYLIDENE-2-DEOXY-ALPHA-D-GALACTOPYRANOSIDE
    • 4-Nitrophenyl 2-Acetamido-4,6-O-methoxybenzylidene-2-deoxy- alpha -D-galactopyranoside
    • 4-Nitrophenyl 2-acetamido-2-deoxy-4,6-O-[(4-methoxyphenyl)methylidene]-alpha-D-galactopyranoside
    • DTXSID90556783
    • N-((4aR,6R,7R,8R,8aR)-8-Hydroxy-2-(4-methoxyphenyl)-6-(4-nitrophenoxy)hexahydropyrano[3,2-d][1,3]dioxin-7-yl)acetamide
    • 4-Nitrophenyl 2-AcetaMido-4,6-O-Methoxybenzylidene-2-deoxy-I+/--D-galactopyranoside
    • A-D-galactopyranoside
    • W-203230
    • 4-Nitrophenyl 2-Acetamido-4,6-O-methoxybenzylidene-2-deoxy-a-D-galactopyranoside
    • Inchi: 1S/C22H24N2O9/c1-12(25)23-18-19(26)20-17(11-30-21(33-20)13-3-7-15(29-2)8-4-13)32-22(18)31-16-9-5-14(6-10-16)24(27)28/h3-10,17-22,26H,11H2,1-2H3,(H,23,25)/t17-,18-,19-,20+,21?,22+/m1/s1
    • InChI Key: HOEPAZQRIWDZCE-JPMMBXSKSA-N
    • SMILES: O1[C@@H]([C@@H]([C@H]([C@@H]2[C@H]1COC(C1C=CC(=CC=1)OC)O2)O)NC(C)=O)OC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 460.14800
  • Monoisotopic Mass: 460.14818035g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 5
  • Complexity: 673
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 141Ų

Experimental Properties

  • Density: 1.42±0.1 g/cm3 (20 ºC 760 Torr),
  • Solubility: Almost insoluble (0.045 g/l) (25 º C),
  • PSA: 141.30000
  • LogP: 2.60100

4-Nitrophenyl 2-Acetamido-4,6-O-methoxybenzylidene-2-deoxy-a-D-galactopyranoside Pricemore >>

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